Cas no 1870541-73-3 (Cyclobutanemethanesulfonyl chloride, α-ethyl-)

• Product Name: Cyclobutanemethanesulfonyl chloride, α-ethyl-
• CAS No: 1870541-73-3
• MF: C₇H₁₃ClO₂S
• MW: 196.694920301437
• CID: 5285286
• Update Time: 2025-07-17

Cyclobutanemethanesulfonyl chloride, α-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanesulfonyl chloride, α-ethyl-

• Inchi： 1S/C7H13ClO2S/c1-2-7(11(8,9)10)6-4-3-5-6/h6-7H,2-5H2,1H3
• InChI Key： VCFONOCDHIBLPT-UHFFFAOYSA-N
• SMILES： C(C1CCC1)(CC)S(=O)(=O)Cl

Additional information on Cyclobutanemethanesulfonyl chloride, α-ethyl-

Recent Advances in the Application of Cyclobutanemethanesulfonyl chloride, α-ethyl- (CAS: 1870541-73-3) in Chemical Biology and Pharmaceutical Research

Cyclobutanemethanesulfonyl chloride, α-ethyl- (CAS: 1870541-73-3) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and α-ethyl substitution, serves as a versatile building block in the synthesis of sulfonamide-based bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and covalent protein modifiers.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1870541-73-3 as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the α-ethyl cyclobutane moiety to enhance target binding affinity while maintaining metabolic stability. Molecular docking studies revealed that derivatives incorporating this scaffold exhibited improved interactions with the BTK active site compared to traditional aryl sulfonamides.

In parallel developments, the compound's reactivity as a sulfonyl chloride has been exploited in PROTAC (Proteolysis Targeting Chimera) technology. A recent Nature Chemical Biology publication detailed its use in constructing heterobifunctional molecules that selectively degrade disease-relevant proteins. The cyclobutane ring's conformational constraint was found to optimize linker geometry, enhancing proteasome recruitment efficiency.

The synthetic accessibility of 1870541-73-3 has also facilitated structure-activity relationship (SAR) studies across multiple therapeutic areas. Patent applications from 2023-2024 disclose its incorporation into antiviral agents targeting SARS-CoV-2 main protease, where the sulfonyl chloride functionality enables covalent binding to the catalytic cysteine residue. These developments underscore the compound's growing importance in addressing current medical challenges.

From a chemical biology perspective, researchers have developed innovative labeling strategies using 1870541-73-3 derivatives. The α-ethyl group's introduction has proven particularly valuable in modulating cell permeability, as demonstrated in recent chemical proteomics studies mapping kinase-substrate interactions in live cells. This application represents a significant advancement over previous generation sulfonyl chloride probes.

Ongoing research continues to explore the compound's potential in targeted drug delivery systems. Preliminary results from nanoparticle conjugation studies suggest that the cyclobutane scaffold may improve payload release kinetics while maintaining serum stability. These findings position 1870541-73-3 as a multifaceted tool in both small molecule and biologics development.

As the field progresses, safety and scalability evaluations of 1870541-73-3-based compounds are advancing through preclinical stages. Recent toxicology studies indicate favorable profiles for several derivatives, supporting their transition to clinical development. The compound's unique combination of synthetic versatility and biological relevance ensures its continued prominence in pharmaceutical innovation.